(Z)-2-Cyano-3-(4-morpholin-4-ylphenyl)-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(4-morpholin-4-ylphenyl)-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide
• InChI: InChI=1S/C22H20N4O6/c23-14-16(11-15-1-3-17(4-2-15)25-5-7-30-8-6-25)22(27)24-18-12-20-21(32-10-9-31-20)13-19(18)26(28)29/h1-4,11-13H,5-10H2,(H,24,27)/b16-11-
• InChI Key: LHGRGIQVGWKGNB-WJDWOHSUSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C=C(C#N)C(=O)NC3=CC4=C(C=C3[N+](=O)[O-])OCCO4
• Isomeric SMILES: C1COCCN1C2=CC=C(C=C2)/C=C(/C#N)\C(=O)NC3=CC4=C(C=C3[N+](=O)[O-])OCCO4
• Molecular Formula: C22H20N4O6
• Molecular Weight: 436.4 g/mol

Description

(Z)-2-Cyano-3-(4-morpholin-4-ylphenyl)-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide is a useful research compound. Its molecular formula is C22H20N4O6 and its molecular weight is 436.424. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-Cyano-3-(4-morpholin-4-ylphenyl)-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-Cyano-3-(4-morpholin-4-ylphenyl)-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Metabolism and Disposition Studies

Studies on the metabolism and disposition of related compounds show comprehensive metabolic pathways and excretion profiles. For instance, the research on SB-649868, a similar compound, highlights its extensive metabolism, majorly through oxidation, with significant excretion via feces. This study provides insights into the metabolic fate and potential biotransformation pathways of structurally related compounds (Renzulli et al., 2011).

2. B-Cell Lymphoma-2 Inhibitor Studies

Research on Venetoclax, a B-cell lymphoma-2 protein inhibitor, illustrates the absorption, metabolism, and excretion patterns in humans. It highlights the comprehensive metabolic processes, primarily hepatic metabolism, and substantial excretion through feces, offering a paradigm for understanding the metabolic and excretory behavior of similar compounds (Liu et al., 2017).

3. Radiopharmaceutical Therapy

A study on 131I-BA52, a melanin-binding benzamide, in metastatic malignant melanoma patients, demonstrates the potential of benzamide derivatives in targeted radionuclide therapy. This research offers valuable information on the therapeutic applications of benzamides in treating malignant conditions (Mier et al., 2014).